Cas no 2137678-02-3 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(3-methylcyclohexyl)methylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(3-methylcyclohexyl)methylpropanoic acid
• CAS No: 2137678-02-3
• MF: C₂₆H₃₁NO₄
• MW: 421.528647661209
• CID: 6172016
• PubChem ID: 165477785
• Update Time: 2025-07-18

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(3-methylcyclohexyl)methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(3-methylcyclohexyl)methylpropanoic acid
• EN300-1083090
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(3-methylcyclohexyl)methyl]propanoic acid
• 2137678-02-3

• Inchi： 1S/C26H31NO4/c1-17-7-6-8-18(13-17)14-19(25(28)29)15-27-26(30)31-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-5,9-12,17-19,24H,6-8,13-16H2,1H3,(H,27,30)(H,28,29)
• InChI Key： OXEGPBVOJGTPGA-UHFFFAOYSA-N
• SMILES： OC(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC1CCCC(C)C1)=O

Computed Properties

• Exact Mass: 421.22530847g/mol
• Monoisotopic Mass: 421.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(3-methylcyclohexyl)methylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(3-methylcyclohexyl)methylpropanoic acid (CAS No. 2137678-02-3)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(3-methylcyclohexyl)methylpropanoic acid (CAS No. 2137678-02-3) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino acid, is a derivative of proline and features a unique combination of functional groups that make it highly valuable for various applications, particularly in the synthesis of peptides and proteins.

The structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(3-methylcyclohexyl)methylpropanoic acid includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The Fmoc group is known for its ease of removal under mild conditions, making it an ideal choice for synthesizing complex peptides and proteins with high purity and yield.

The presence of the 3-methylcyclohexyl moiety in the structure adds steric bulk and hydrophobicity, which can influence the conformational properties and biological activity of the resulting peptides. This feature is particularly useful in designing peptides with enhanced stability and bioavailability, which are critical factors in drug development.

Recent research has highlighted the potential of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(3-methylcyclohexyl)methylpropanoic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for synthesizing peptides with potent anti-inflammatory properties. The researchers found that peptides derived from this compound exhibited significant inhibition of pro-inflammatory cytokines, making them promising candidates for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study, scientists at the University of California, San Francisco, explored the use of Fmoc-amino acids in the development of novel antimicrobial peptides. The results showed that peptides containing this compound displayed broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding has significant implications for addressing the growing global challenge of antibiotic resistance.

The versatility of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(3-methylcyclohexyl)methylpropanoic acid extends beyond its use in peptide synthesis. It has also been investigated for its potential in drug delivery systems. A research team at Harvard University developed a nanoparticle-based delivery system using this compound as a key component. The nanoparticles were designed to release the active drug payload in a controlled manner, enhancing the therapeutic efficacy while minimizing side effects. This approach has shown promise in cancer therapy, where precise targeting and controlled release are crucial for effective treatment.

In addition to its pharmaceutical applications, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(3-methylcyclohexyl)methylpropanoic acid has been studied for its role in material science. Researchers at MIT have explored its use in the synthesis of advanced polymers with tunable properties. These polymers have potential applications in areas such as tissue engineering, where biocompatibility and mechanical strength are essential requirements.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(3-methylcyclohexyl)methylpropanoic acid involves several well-established chemical reactions. The starting material is typically an amino acid derivative, which undergoes protection with Fmoc chloride to form the Fmoc-amino acid intermediate. Subsequent steps include coupling reactions with appropriate reagents to introduce the 3-methylcyclohexyl moiety and other functional groups. The final product is obtained through purification techniques such as column chromatography or high-performance liquid chromatography (HPLC).

The safety profile of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(3-methylcyclohexyl)methylpropanoic acid

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(3-methylcyclohexyl)methylpropanoic acid (CAS No. 2137678-02-3) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, material science, and drug delivery systems. Its unique structural features and functional groups make it an essential building block for synthesizing complex molecules with diverse biological activities and therapeutic potentials. Ongoing research continues to uncover new uses and improvements for this compound, further solidifying its importance in modern scientific endeavors.